3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one

• Molecular Formula: C15H11Cl2NOS
• Molecular Weight: 324.2 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H11Cl2NOS/c16-11-7-5-10(6-8-11)15-18(14(19)9-20-15)13-4-2-1-3-12(13)17/h1-8,15H,9H2
• InChI Key: CZLHVSPBJRBRED-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(S1)C2=CC=C(C=C2)Cl)C3=CC=CC=C3Cl

Description

3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one is a heterocyclic compound that contains both sulfur and nitrogen atoms in its structure. This compound is part of the thiazolidinone family, which is known for its diverse biological activities. The presence of chlorophenyl groups enhances its potential for various applications in medicinal chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one typically involves the reaction of 2-chlorobenzaldehyde, 4-chlorobenzaldehyde, and thiourea. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated under reflux conditions to facilitate the formation of the thiazolidinone ring.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into thiazolidines.

Substitution: Halogen atoms in the chlorophenyl groups can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazolidines.

Substitution: Various substituted thiazolidinones.

Scientific Research Applications

3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Exhibits antimicrobial, antifungal, and antiviral activities.

Medicine: Potential therapeutic agent for treating infections and inflammatory diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one involves its interaction with biological targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes, leading to the disruption of metabolic pathways in microorganisms. This inhibition is often due to the binding of the thiazolidinone ring to the active site of the enzyme, preventing substrate access.

Comparison with Similar Compounds

Similar Compounds

• 3-(2-Chlorophenyl)-2-(4-methylphenyl)-1,3-thiazolidin-4-one
• 3-(2-Chlorophenyl)-2-(4-fluorophenyl)-1,3-thiazolidin-4-one
• 3-(2-Chlorophenyl)-2-(4-bromophenyl)-1,3-thiazolidin-4-one

Uniqueness

3-(2-Chlorophenyl)-2-(4-chlorophenyl)-1,3-thiazolidin-4-one is unique due to the presence of two chlorophenyl groups, which enhance its biological activity and chemical stability. This makes it a valuable compound for various applications in research and industry.